Cas no 2171698-70-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171698-70-5
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6580670
• PubChem ID: 165541718
• Update Time: 2025-06-12

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-4,4-difluorobutanoic acid
• 2171698-70-5
• EN300-1499271

• Inchi： 1S/C26H22F2N2O5/c27-23(28)13-22(25(32)33)30-24(31)15-9-11-16(12-10-15)29-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-23H,13-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JQVZEKIWYNXPQJ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid

Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid (CAS No. 2171698-70-5)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid (CAS No. 2171698-70-5) is a specialized fluorinated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a difluorobutanoic acid moiety, makes it a valuable intermediate for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acids" or "fluorinated peptide building blocks," reflecting its relevance in drug discovery and bioconjugation.

The compound’s CAS No. 2171698-70-5 ensures precise identification in chemical databases, while its phenylformamido linkage enhances stability during solid-phase peptide synthesis (SPPS). Recent trends highlight growing interest in "fluorinated amino acid derivatives" due to their metabolic stability and enhanced binding affinity in therapeutic peptides. This aligns with industry demands for "next-generation peptide therapeutics" targeting chronic diseases like diabetes and cancer.

From a synthetic perspective, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid offers advantages in "click chemistry" applications, where its difluorobutanoic acid segment facilitates selective modifications. Laboratories often inquire about "Fmoc deprotection conditions" or "side-chain functionalization" techniques, underscoring its versatility. The compound’s compatibility with automated synthesizers further boosts its adoption in high-throughput screening (HTS) workflows.

Environmental and regulatory considerations are also critical. Unlike hazardous compounds, CAS No. 2171698-70-5 is classified as a research-grade chemical, emphasizing its safe handling under standard laboratory protocols. Queries such as "green chemistry alternatives for peptide synthesis" or "sustainable Fmoc reagents" reflect the industry’s shift toward eco-friendly practices, where this compound’s efficiency reduces waste generation.

In summary, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-4,4-difluorobutanoic acid bridges cutting-edge science and practical applications, addressing key challenges in "peptide-based drug development" and "biomaterials engineering." Its role in advancing "precision medicine" and "targeted drug delivery systems" ensures continued relevance in both academic and industrial settings.